![molecular formula C15H17N3O B8436663 N-[3-(1H-Imidazol-1-yl)propyl]cinnamamide](/img/structure/B8436663.png)
N-[3-(1H-Imidazol-1-yl)propyl]cinnamamide
Cat. No. B8436663
M. Wt: 255.31 g/mol
InChI Key: BMVJWBZHZVYRLB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04568687
Procedure details
A mixture of 2.22 g. of trans-cinnamic acid, 2.43 g, of 1,1'-carbonyldiimidazole and 50 ml. of tetrahydrofuran was stirred for 2 hours, then 1.7 ml. of 1H-imidazole-1-propanamine was added. The reaction mixture was stirred for 18 hours, then 5 ml. of water was added, the mixture was heated for 30 minutes and then concentrated. Methylene chloride and 10 ml. of 1N sodium hydroxide were added and then layers were separated. The organic layer was washed with water, dried over magnesium sulfate and concentrated, giving the desired product as a viscous oil.
Name
Identifiers
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REACTION_CXSMILES
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[C:1]([OH:11])(=O)/[CH:2]=[CH:3]/[C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][CH:5]=1.C(N1C=CN=C1)(N1C=CN=C1)=O.O1CCCC1.[N:29]1([CH2:34][CH2:35][CH2:36][NH2:37])[CH:33]=[CH:32][N:31]=[CH:30]1>O>[N:29]1([CH2:34][CH2:35][CH2:36][NH:37][C:1](=[O:11])[CH:2]=[CH:3][C:4]2[CH:5]=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH:33]=[CH:32][N:31]=[CH:30]1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
|
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Smiles
|
C(\C=C\C1=CC=CC=C1)(=O)O
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)(N1C=NC=C1)N1C=NC=C1
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
O1CCCC1
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Step Four
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N1(C=NC=C1)CCCN
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Step Five
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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solvent
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Smiles
|
O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred for 18 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
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A mixture of 2.22 g
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture was heated for 30 minutes
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Duration
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30 min
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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ADDITION
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Type
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ADDITION
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Details
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of 1N sodium hydroxide were added
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CUSTOM
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Type
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CUSTOM
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|
Details
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layers were separated
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WASH
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Type
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WASH
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|
Details
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The organic layer was washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
18 h |
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Name
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|
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Type
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product
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Smiles
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N1(C=NC=C1)CCCNC(C=CC1=CC=CC=C1)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
